Cas no 1074-99-3 (2,4-Dimethyl-5-nitro-pyridine)

• Product Name: 2,4-Dimethyl-5-nitro-pyridine
• CAS No: 1074-99-3
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD05982051
• CID: 40673
• PubChem ID: 13717480
• Update Time: 2025-06-08

2,4-Dimethyl-5-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-nitropyridine
• 4,6-Dimethyl-3-nitropyridine
• 2,4-dimethyl-5-nitro-piridyne
• 2,4-Dimethyl-5-nitro-pyridin
• 2,4-dimethyl-5-nitro-pyridine
• 3-Nitro-4,6-lutidine
• 5-nitro-2,4-dimethylpyridine
• 5-nitro-2,4-lutidine
• Pyridine, 2,4-diMethyl-5-nitro-
• 2,4-Dimethyl-5-nitropyridine97%
• 2,4-DiMethyl-5-nitropyridine 97%
• 2,4-DiMethyl-5-nitropyridine 97%, 4-DiMethyl-5-nitropyridine 97%
• GMAJNANLBOHCAU-UHFFFAOYSA-N
• Pyridine,2,4-dimethyl-5-nitro-
• RW3776
• SBB055686
• OR9032
• VP14008
• FCH1122659
• ST2403685
• AX8092882
• AB0034654
• S
• A801735
• 1074-99-3
• AKOS015911537
• PS-6148
• FT-0691435
• AMY19396
• W-200766
• EN300-177574
• SY040568
• J-640406
• DTXSID60547486
• SCHEMBL843761
• MFCD05982051
• J-800122
• A801715
• F0001-2424
• CS-0061277
• DB-080703
• 2,4-Dimethyl-5-nitro-pyridine

• MDL： MFCD05982051
• Inchi： 1S/C7H8N2O2/c1-5-3-6(2)8-4-7(5)9(10)11/h3-4H,1-2H3
• InChI Key： GMAJNANLBOHCAU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 58.7

Experimental Properties

• Boiling Point: 254.6℃ at 760 mmHg
• PSA: 58.71000
• LogP: 2.12980

2,4-Dimethyl-5-nitro-pyridine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2,4-Dimethyl-5-nitro-pyridine

Comprehensive Overview of 2,4-Dimethyl-5-nitro-pyridine (CAS No. 1074-99-3): Properties, Applications, and Industry Insights

2,4-Dimethyl-5-nitro-pyridine (CAS No. 1074-99-3) is a specialized nitro-substituted pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic aromatic family, characterized by its unique molecular structure featuring a pyridine ring with methyl and nitro functional groups. Its chemical formula C₇H₈N₂O₂ and molecular weight of 152.15 g/mol make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for nitro-pyridine derivatives like 2,4-Dimethyl-5-nitro-pyridine has surged due to their role in developing active pharmaceutical ingredients (APIs). Researchers are particularly interested in its potential as a building block for drug discovery, especially in central nervous system (CNS) therapeutics and antimicrobial agents. The compound’s electron-withdrawing nitro group enhances reactivity, enabling diverse cross-coupling reactions—a hot topic in green chemistry and catalysis.

From an industrial perspective, 2,4-Dimethyl-5-nitro-pyridine is synthesized through nitration reactions of pyridine precursors, often optimized for yield efficiency and purity. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are critical for quality control. Notably, its solubility in organic solvents like ethanol and dichloromethane facilitates its use in laboratory-scale synthesis.

Environmental and safety considerations are paramount when handling nitroaromatic compounds. While 2,4-Dimethyl-5-nitro-pyridine is not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) are recommended. This aligns with the growing focus on sustainable chemical practices and occupational safety—a trending search topic among chemists.

The compound’s applications extend beyond pharmaceuticals. It serves as a ligand in coordination chemistry and a precursor for dye synthesis. Recent studies explore its utility in material science, particularly in designing organic semiconductors and photocatalysts. These innovations resonate with the rising interest in renewable energy technologies and smart materials.

Market trends indicate increased procurement of 2,4-Dimethyl-5-nitro-pyridine by contract research organizations (CROs) and academic institutions. Suppliers emphasize batch-to-batch consistency and regulatory compliance, addressing common customer queries about pricing and scalability. For those seeking alternatives, structurally similar compounds like 3,5-dimethyl-2-nitropyridine are often compared.

In summary, 2,4-Dimethyl-5-nitro-pyridine (CAS No. 1074-99-3) exemplifies the intersection of synthetic chemistry and applied research. Its multifaceted roles in drug development, material engineering, and catalytic processes underscore its industrial relevance. As scientific communities prioritize molecular diversity and process optimization, this compound will likely remain a focal point in innovation-driven sectors.